Cas no 1358161-00-8 (Benzenesulfonic acid, 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)-)

• Product Name: Benzenesulfonic acid, 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)-
• CAS No: 1358161-00-8
• MF: C₁₂H₆F₁₂O₅S
• MW: 490.218884944916
• MDL: MFCD29066958
• CID: 5208583
• Update Time: 2026-03-06

Benzenesulfonic acid, 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)-

• MDL： MFCD29066958
• Inchi： 1S/C12H6F12O5S/c13-7(9(15,16)17)11(21,22)28-4-1-2-6(30(25,26)27)5(3-4)29-12(23,24)8(14)10(18,19)20/h1-3,7-8H,(H,25,26,27)
• InChI Key： YZRCZEZZOWMPIZ-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(OC(F)(F)C(F)C(F)(F)F)C=C1OC(F)(F)C(F)C(F)(F)F

Additional information on Benzenesulfonic acid, 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)-

Benzenesulfonic acid, 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)- (CAS No. 1358161-00-8): A Comprehensive Overview

Benzenesulfonic acid, 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)- (CAS No. 1358161-00-8) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonated derivatives and is characterized by its unique structure, which includes two substituents: 1,1,2,3,3,3-hexafluoropropoxy groups attached to the benzenesulfonic acid core. The presence of these fluorinated side chains imparts exceptional chemical properties that make it a valuable candidate for various applications in medicinal chemistry and material science.

The synthesis of Benzenesulfonic acid, 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)- involves a series of carefully controlled chemical reactions that require precise conditions to ensure high yield and purity. The process typically begins with the functionalization of the benzene ring with sulfonic acid groups followed by the introduction of the hexafluoropropoxy moieties. Advanced techniques such as nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions are often employed to achieve the desired molecular architecture.

One of the most compelling aspects of this compound is its potential in drug development. The fluorine atoms in the hexafluoropropoxy groups enhance lipophilicity and metabolic stability, which are critical factors for pharmaceutical compounds. Recent studies have demonstrated that sulfonated aromatic compounds can serve as effective bioisosteres in drug design. For instance, derivatives of benzenesulfonic acid have been explored as inhibitors of enzymes involved in inflammatory pathways. The introduction of fluorine atoms further modulates these interactions, potentially leading to more potent and selective therapeutic agents.

Moreover, the unique electronic properties of Benzenesulfonic acid, 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)- make it an interesting candidate for materials science applications. Fluorinated aromatic compounds are known for their high thermal stability and resistance to chemical degradation. These properties are particularly valuable in the development of advanced polymers and coatings that require exceptional durability under harsh conditions. Researchers have investigated its use in creating high-performance materials for electronics and aerospace industries.

In recent years， there has been a growing interest in the use of fluorinated sulfonates as catalysts in organic synthesis. The electron-withdrawing nature of the sulfonate group and the electron-donating effect of the fluorine atoms create a highly reactive system that can facilitate various transformations. For example， studies have shown that this compound can act as a ligand in transition metal-catalyzed reactions， enhancing reaction rates and yields. This capability could significantly streamline synthetic pathways for complex molecules， including those relevant to pharmaceuticals.

The environmental impact of Benzenesulfonic acid， 2，4-bis(1，1，2，3，3，3-hexafluoropropoxy)- is also an area of active research。 While fluorinated compounds are known for their stability， their persistence in the environment raises concerns about long-term ecological effects。 However， ongoing studies aim to balance their utility with sustainability by exploring biodegradation pathways and green synthesis methods. These efforts are crucial for ensuring that such advanced materials can be used responsibly without compromising environmental health.

Industrial applications of this compound are diverse and span multiple sectors。 In pharmaceuticals， it serves as a building block for more complex drug molecules， offering advantages such as improved solubility and bioavailability。 In agrochemicals， derivatives of benzenesulfonic acid have been used to develop herbicides and fungicides with enhanced efficacy. Additionally， its role in polymer science has led to innovations in materials with tailored properties for specific uses.

The future prospects for Benzenesulfonic acid， 2，4-bis(1，1，2，3，3，3-hexafluoropropoxy)- are promising، driven by advancements in synthetic chemistry and interdisciplinary collaborations。 As research continues to uncover new applications، this compound is likely to play an increasingly important role in both academic and industrial settings. The integration of computational modeling with experimental techniques will further accelerate the development of novel derivatives with optimized properties.